Cas no 656221-71-5 (L-Arginine, L-alanyl-L-alanyl-L-arginyl-L-seryl-L-alanyl-L-alanyl-)

• Product Name: L-Arginine, L-alanyl-L-alanyl-L-arginyl-L-seryl-L-alanyl-L-alanyl-
• CAS No: 656221-71-5
• MF: C₂₇H₅₁N₁₃O₉
• MW: 701.775544404984
• CID: 398189
• PubChem ID: 71375651
• Update Time: 2025-04-19

L-Arginine, L-alanyl-L-alanyl-L-arginyl-L-seryl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine, L-alanyl-L-alanyl-L-arginyl-L-seryl-L-alanyl-L-alanyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxypropanoyl]amino]propanoyl]amino]propanoyl]amino]
• 656221-71-5
• L-Alanyl-L-alanyl-N~5~-(diaminomethylidene)-L-ornithyl-L-seryl-L-alanyl-L-alanyl-N~5~-(diaminomethylidene)-L-ornithine
• DTXSID10798385

• Inchi： 1S/C27H51N13O9/c1-12(28)19(42)35-14(3)21(44)38-16(7-5-9-33-26(29)30)23(46)40-18(11-41)24(47)37-13(2)20(43)36-15(4)22(45)39-17(25(48)49)8-6-10-34-27(31)32/h12-18,41H,5-11,28H2,1-4H3,(H,35,42)(H,36,43)(H,37,47)(H,38,44)(H,39,45)(H,40,46)(H,48,49)(H4,29,30,33)(H4,31,32,34)/t12-,13-,14-,15-,16-,17-,18-/m0/s1
• InChI Key： FKEGUIPAFIUAFL-GOMYCMKKSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@H](C)NC([C@H](C)N)=O)=O)N[C@@H](CO)C(N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)=O)=O

Computed Properties

• Exact Mass: 701.39373
• Monoisotopic Mass: 701.39327026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 22
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8
• Topological Polar Surface Area: 387Ų

Experimental Properties

• PSA: 381.95